Cas no 2171994-30-0 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid)

3-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its cyclobutyl backbone and sterically hindered dimethylhexanoic acid moiety enhance conformational rigidity, making it valuable for constructing structurally constrained peptides. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for mild deprotection under basic conditions. This compound is particularly useful in medicinal chemistry for introducing unique steric and electronic properties into peptide sequences, potentially improving target binding affinity or metabolic stability. Its high purity and well-defined structure facilitate precise incorporation into complex peptide architectures.
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid structure
2171994-30-0 structure
Product Name:3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid
CAS No:2171994-30-0
MF:C28H34N2O5
MW:478.579967975616
CID:5772252
PubChem ID:165541255
Update Time:2025-06-10

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
    • EN300-1485412
    • 2171994-30-0
    • 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid
    • Inchi: 1S/C28H34N2O5/c1-27(2,3)16-18(15-24(31)32)29-25(33)28(13-8-14-28)30-26(34)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,8,13-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
    • InChI Key: PEGVXMSNIPXBNN-UHFFFAOYSA-N
    • SMILES: O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CC(C)(C)C

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1485412-0.05g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
0.05g
$2829.0 2023-06-06
Enamine
EN300-1485412-0.1g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
0.1g
$2963.0 2023-06-06
Enamine
EN300-1485412-0.25g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
0.25g
$3099.0 2023-06-06
Enamine
EN300-1485412-0.5g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
0.5g
$3233.0 2023-06-06
Enamine
EN300-1485412-1.0g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
1g
$3368.0 2023-06-06
Enamine
EN300-1485412-2.5g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
2.5g
$6602.0 2023-06-06
Enamine
EN300-1485412-5.0g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
5g
$9769.0 2023-06-06
Enamine
EN300-1485412-10.0g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
10g
$14487.0 2023-06-06
Enamine
EN300-1485412-50mg
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
50mg
$2829.0 2023-09-28
Enamine
EN300-1485412-100mg
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
2171994-30-0
100mg
$2963.0 2023-09-28

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid

Research Brief on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS: 2171994-30-0)

The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS: 2171994-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural characteristics, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides and peptidomimetics. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely employed method for constructing peptides with high precision. Researchers have demonstrated that the cyclobutyl and dimethylhexanoic acid moieties contribute to the compound's stability and bioavailability, making it a promising candidate for further pharmacological exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a building block for novel protease inhibitors. The study revealed that the unique steric and electronic properties of the cyclobutyl ring enhance binding affinity to target enzymes, while the Fmoc group facilitates easy deprotection under mild conditions. These findings suggest that 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid could play a pivotal role in the development of next-generation therapeutics for diseases such as cancer and viral infections.

Another notable advancement involves the compound's application in the design of peptide-based drug delivery systems. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported that the dimethylhexanoic acid tail improves membrane permeability, enabling efficient cellular uptake of conjugated therapeutic agents. This property is particularly advantageous for targeted drug delivery, where precise intracellular localization is critical for efficacy.

Despite these promising developments, challenges remain in optimizing the compound's synthetic yield and scalability. Recent efforts have focused on streamlining the production process using green chemistry principles, such as minimizing solvent waste and employing catalytic methods. For instance, a team at MIT has developed a novel catalytic system that reduces the number of steps required to synthesize the compound, thereby enhancing its accessibility for industrial applications.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS: 2171994-30-0) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and functional versatility make it a subject of ongoing research, with potential implications for therapeutic innovation. Future studies are expected to explore its broader applications, including its role in personalized medicine and bioconjugation strategies.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD